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Compound of Interest

Compound Name: Tecoflex

Cat. No.: B1226596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the fabrication of Tecoflex™ EG-80A nanofibers

using the electrospinning technique. Tecoflex™ EG-80A is a medical-grade aliphatic polyether-

based thermoplastic polyurethane known for its flexibility, durability, and biocompatibility,

making it a suitable candidate for various biomedical applications, including tissue engineering

and drug delivery.[1][2][3]

Overview
Electrospinning is a versatile method for producing polymer fibers with diameters ranging from

nanometers to a few micrometers.[4] The process involves the application of a high voltage to a

polymer solution, which ejects a charged jet towards a grounded collector. As the solvent

evaporates, solidified fibers are deposited on the collector, forming a non-woven mat.[5] The

morphology and properties of the resulting nanofibers are influenced by various parameters,

including solution properties (concentration, viscosity, conductivity) and process parameters

(voltage, flow rate, collector distance).[6]

Experimental Data
The following table summarizes the key experimental parameters for electrospinning

Tecoflex™ EG-80A, based on established protocols.
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Parameter Value Unit Source

Solution Parameters

Polymer Tecoflex™ EG-80A - [5]

Polymer

Concentration
10 % wt. [5]

Solvent System

Tetrahydrofuran (THF)

: N,N-

dimethylformamide

(DMF)

1:1 (v/v) [5]

Process Parameters

Applied Voltage

(Needle)
+15 kV [5]

Applied Voltage

(Collector)
-15 kV [5]

Flow Rate
Not specified, requires

optimization
mL/h

Tip-to-Collector

Distance
15 cm [5]

Collector Type
Rounded rotating

collector
- [5]

Experimental Protocol
This protocol details the step-by-step procedure for preparing the Tecoflex™ EG-80A solution

and setting up the electrospinning apparatus to fabricate nanofibers.

Materials
Tecoflex™ EG-80A (medical-grade aliphatic polyether-based thermoplastic polyurethane)[1]

[2]

Tetrahydrofuran (THF), analytical grade
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N,N-dimethylformamide (DMF), analytical grade

Syringe with a metallic needle (e.g., 21-gauge)

High-voltage power supply

Syringe pump

Grounded collector (e.g., rotating drum or flat plate)

Fume hood

Solution Preparation
Dissolution of Tecoflex™ EG-80A: Prepare a 10% (w/v) solution of Tecoflex™ EG-80A by

dissolving the polymer in a 1:1 mixture of THF and DMF.[5]

Note: The dissolution may be facilitated by gentle stirring or agitation at room temperature.

Ensure the polymer is completely dissolved to form a homogeneous solution.

Electrospinning Apparatus Setup
Syringe and Needle Assembly: Load the prepared Tecoflex™ EG-80A solution into a syringe

fitted with a metallic needle.

Syringe Pump: Mount the syringe onto a syringe pump.

Positioning: Place the syringe pump and collector inside a fume hood. Position the needle tip

at a distance of 15 cm from the collector.[5]

Electrical Connections:

Connect the positive electrode of the high-voltage power supply to the metallic needle

using an alligator clip.[5]

Connect the negative electrode of the high-voltage power supply to the grounded collector.

[5]
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Electrospinning Process
Set Flow Rate: Set the desired flow rate on the syringe pump. This parameter often requires

optimization to achieve stable electrospinning and bead-free fibers.

Apply Voltage: Apply a voltage of +15 kV to the needle and -15 kV to the collector.[5]

Initiate Electrospinning: Start the syringe pump to eject the polymer solution. A Taylor cone

should form at the tip of the needle, from which a polymer jet will be drawn towards the

collector.

Fiber Deposition: Allow the electrospinning process to continue until a nanofiber mat of the

desired thickness is deposited on the collector.

Drying: After deposition, dry the electrospun nanofibers under vacuum for 24 hours to

remove any residual solvent.[5]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the electrospinning of Tecoflex™ EG-80A

nanofibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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